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Cat. No.: B15593754

An In-depth Technical Guide to (2)-
Aldosecologanin

Introduction

(2)-Aldosecologanin, also known as Centauroside, is a naturally occurring iridoid glycoside. It is
primarily found in the plant species Lonicera japonica (Japanese honeysuckle), a plant with a
long history of use in traditional medicine. This technical guide aims to provide a
comprehensive overview of the available physical and chemical properties of (2)-
Aldosecologanin, tailored for researchers, scientists, and drug development professionals.
However, it is important to note that detailed experimental data for this specific compound is
limited in publicly accessible scientific literature.

Physicochemical Properties

A summary of the known physicochemical properties of (Z)-Aldosecologanin is presented
below.

Table 1: Physical and Chemical Properties of (Z)-Aldosecologanin
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Property Value Source

Molecular Formula C34H46019 [1]

Molecular Weight 758.7 g/mol [1]

Exact Mass 758.263329 g/mol [1]
Lonicera japonica (Japanese

Natural Source (2]
Honeysuckle)

Stereoisomer (E)-Aldosecologanin [1]

Spectroscopic Data

Detailed spectroscopic data for (Z)-Aldosecologanin is not extensively reported. A 13C NMR
spectrum is known to be available, with deuterated methanol (CD30D) used as the solvent[1].
Specific chemical shifts, 1H NMR data, infrared (IR) absorption frequencies, ultraviolet-visible
(UV-Vis) absorption maxima, and mass spectrometry (MS) fragmentation patterns are not
readily available in the referenced literature.

Stability and Storage

Based on commercial supplier information, (Z)-Aldosecologanin demonstrates stability under
specific storage conditions. For long-term storage, it is recommended to keep the compound at
2-8°C, under which it can be stable for up to 24 months. Stock solutions can be prepared and
stored at -20°C for approximately two weeks.

Experimental Protocols

Detailed experimental protocols specifically for the isolation, purification, or synthesis of (Z)-
Aldosecologanin are not well-documented in the available literature. However, general methods
for the extraction of constituents from Lonicera japonica provide a foundational approach.

General Isolation of Iridoid Glycosides from Lonicera japonica

A common procedure for the isolation of iridoid glycosides and other constituents from Lonicera
japonica involves the following steps:
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o Extraction: The dried plant material (e.g., stems and leaves) is subjected to extraction with a
polar solvent, typically 95% ethanol, at an elevated temperature for several hours. This
process is often repeated multiple times to ensure a thorough extraction of the target
compounds.

o Concentration: The resulting ethanol extracts are combined and concentrated under reduced
pressure to remove the solvent, yielding a crude extract.

o Fractionation: The crude extract is then subjected to liquid-liquid partitioning with solvents of
increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol, to separate
compounds based on their solubility.

o Chromatographic Purification: The fractions are further purified using various column
chromatography techniques. Silica gel columns are commonly employed, with gradient
elution using solvent systems like petroleum ether-acetone or chloroform-methanol.
Additional purification steps may involve preparative high-performance liquid
chromatography (HPLC) to isolate individual compounds like (Z2)-Aldosecologanin.

Below is a generalized workflow for the isolation process.

Diagram 1: General Workflow for Isolation of Compounds from Lonicera japonica
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Caption: A generalized experimental workflow for the isolation of natural products from
Lonicera japonica.

Signaling Pathways and Biological Activity

Currently, there is a lack of specific information in the scientific literature detailing the biological
activity, mechanism of action, or any modulated signaling pathways directly attributed to (Z)-
Aldosecologanin. While other compounds from Lonicera japonica have been studied for their
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various pharmacological effects, the specific role of (Z)-Aldosecologanin remains an area for
future research.

Conclusion

(2)-Aldosecologanin is a known iridoid glycoside constituent of Lonicera japonica. While its
basic chemical identity has been established, there is a significant gap in the publicly available,
in-depth technical data regarding its quantitative physical and chemical properties, detailed
spectroscopic characterization, and specific biological functions. The information provided in
this guide is based on the limited data currently available. Further research is required to fully
elucidate the properties and potential applications of this natural compound. Researchers
interested in (Z)-Aldosecologanin are encouraged to perform detailed analytical and biological
studies to expand the current body of knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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